![molecular formula C20H20BrN3OS B459770 3-amino-N-(3-bromophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide CAS No. 445268-93-9](/img/structure/B459770.png)
3-amino-N-(3-bromophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
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Overview
Description
The compound “3-amino-N-(3-bromophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide” is a complex organic molecule. It belongs to the family of thieno[2,3-b]quinolines . These compounds are known for their diverse biological activities and are often used in drug research and development .
Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple rings and functional groups. The thieno[2,3-b]quinoline core is a bicyclic structure with a sulfur atom in one of the rings . The bromophenyl and carboxamide groups are attached to this core .Scientific Research Applications
Anticancer Activity
Thieno[2,3-b]quinoline derivatives have been studied for their potential anticancer properties. They have been found to exhibit activity against various cancer cell lines and are being investigated for their role in targeting cancer stem cells and glycosphingolipid involvement in tumor pathogenesis .
Antimicrobial Properties
These compounds also show promise as antimicrobial agents. Their structural motif is common in synthetic and natural compounds used for medicinal purposes, including antibacterial and antiviral activities .
Anti-inflammatory Effects
The anti-inflammatory properties of thieno[2,3-b]quinoline derivatives make them candidates for drug development in treating conditions associated with inflammation .
Industrial Chemistry Applications
Beyond their medicinal applications, these derivatives find use in industrial chemistry due to their versatile structural framework .
Agrochemical Use
Some thieno[2,3-b]quinoline derivatives are used in agrochemistry, potentially as pesticides or herbicides due to their bioactive properties .
Bioorganic Chemistry
In bioorganic chemistry, these compounds are utilized for their reactivity and ability to form complex molecules with biological significance .
Synthetic Chemistry
Thieno[2,3-b]quinoline derivatives are valuable in synthetic chemistry for constructing complex molecular architectures .
Drug Development
Lastly, they serve as key intermediates or final products in drug development processes due to their wide range of bioactivities .
Mechanism of Action
Mode of Action
Based on its structural similarity to other thieno[2,3-b]quinoline compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, pi-stacking, and van der waals forces .
Biochemical Pathways
Without specific target identification, it’s challenging to determine the exact biochemical pathways affected by this compound. Thieno[2,3-b]quinoline compounds have been associated with various biological activities, suggesting they may influence a range of biochemical pathways .
Result of Action
Some thieno[2,3-b]quinoline compounds have demonstrated antifungal activity , suggesting this compound may also have similar effects.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors such as pH, temperature, and the presence of other molecules. For instance, the compound’s stability could be affected by oxidative conditions, while its efficacy could be influenced by the presence of competing molecules or inhibitors .
Future Directions
properties
IUPAC Name |
3-amino-N-(3-bromophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20BrN3OS/c1-2-11-6-7-16-12(8-11)9-15-17(22)18(26-20(15)24-16)19(25)23-14-5-3-4-13(21)10-14/h3-5,9-11H,2,6-8,22H2,1H3,(H,23,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUCZERKARCOTKJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCC2=NC3=C(C=C2C1)C(=C(S3)C(=O)NC4=CC(=CC=C4)Br)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20BrN3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-N-(3-bromophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide |
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